Cas no 59481-23-1 (Somatostatin (sheep),1-L-tyrosine-)

• Product Name: Somatostatin (sheep),1-L-tyrosine-
• CAS No: 59481-23-1
• MF: C₈₂H₁₀₈N₁₈O₂₀S₂
• MW: 1729.97353649139
• MDL: MFCD00076768
• CID: 374968
• Update Time: 2024-01-29

Somatostatin (sheep),1-L-tyrosine- Chemical and Physical Properties

Names and Identifiers

• Somatostatin (sheep),1-L-tyrosine-
• (Tyr?)-Somatostatin-14
• (TYR1)-SOMATOSTATIN-14
• [Tyr1]-Somatostatin
• H-TYR-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS-OH
• Tyr1]-Somatostatin[Tyr1]-Som
• TYR-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS
• TYR-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS(DISULFIDE BRIDGE: CYS3-CYS14)
• TYR-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS: YGCKNFFWKTFTSC DISULFIDE BRIDGE CYS3-CYS14
• H-TYR-GLY-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-THR-SER-CYS-OH (DISULFIDE BRIDGE: 3-14)
• YGCKNFFWKTFTSC (DISULFIDE BRIDGE: 3-14)
• [TYR1] SRIF
• n-tyr(1)-somatostati

• MDL： MFCD00076768
• Inchi： 1S/C82H108N18O20S2/c1-45(102)68-80(117)96-60(37-49-22-10-5-11-23-49)77(114)100-69(46(2)103)81(118)97-63(42-101)78(115)98-65(82(119)120)44-122-121-43-64(89-67(106)41-88-70(107)54(85)34-50-28-30-52(104)31-29-50)79(116)91-56(26-14-16-32-83)71(108)95-62(39-66(86)105)76(113)93-58(35-47-18-6-3-7-19-47)73(110)92-59(36-48-20-8-4-9-21-48)74(111)94-61(38-51-40-87-55-25-13-12-24-53(51)55)75(112)90-57(72(109)99-68)27-15-17-33-84/h3-13,18-25,28-31,40,45-46,54,56-65,68-69,87,101-104H,14-17,26-27,32-39,41-44,83-85H2,1-2H3,(H2,86,105)(H,88,107)(H,89,106)(H,90,112)(H,91,116)(H,92,110)(H,93,113)(H,94,111)(H,95,108)(H,96,117)(H,97,118)(H,98,115)(H,99,109)(H,100,114)(H,119,120)/t45-,46-,54+,56+,57+,58+,59+,60+,61+,62+,63+,64+,65+,68+,69+/m1/s1
• InChI Key： HTAVEOUQMYLKNB-RQJOHNKKSA-N
• SMILES： C12C=CC=CC=1NC=C2C[C@H]1C(=O)N[C@@H](CCCCN)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@H](C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CSSC[C@H](NC(=O)CNC(=O)[C@@H](N)CC2C=CC(O)=CC=2)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N[C@@H](CC2C=CC=CC=2)C(=O)N1)C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 1728.74000
• Monoisotopic Mass: 1728.742869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 122
• Rotatable Bond Count: 30
• Complexity: 3440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 684

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 2024.6±65.0 °C at 760 mmHg
• Flash Point: 1178.2±34.3 °C
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 684.06000
• LogP: 3.21460
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Somatostatin (sheep),1-L-tyrosine- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents